5-Hydroxyindole-3-acetaldehyde

• CAS No.: 1892-21-3
• Product Name: 5-Hydroxyindole-3-acetaldehyde
• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-(5-hydroxy-1H-indol-3-yl)acetaldehyde
• Standard InChI: InChI=1S/C10H9NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,4-6,11,13H,3H2
• Standard InChIKey: OBFAPCIUSYHFIE-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1O)C(=CN2)CC=O
• Canonical SMILES: C1=CC2=C(C=C1O)C(=CN2)CC=O
• Physical Description: Solid
• Description: 5-Hydroxyindoleacetaldehyde, also known as 5-hial, belongs to the class of organic compounds known as hydroxyindoles. These are organic compounds containing an indole moiety that carries a hydroxyl group. 5-Hydroxyindoleacetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 5-Hydroxyindoleacetaldehyde has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 5-hydroxyindoleacetaldehyde is primarily located in the cytoplasm and mitochondria. 5-Hydroxyindoleacetaldehyde participates in a number of enzymatic reactions. In particular, 5-Hydroxyindoleacetaldehyde can be biosynthesized from serotonin through the action of the enzyme kynurenine 3-monooxygenase. In addition, 5-Hydroxyindoleacetaldehyde can be converted into 5-hydroxyindoleacetic acid through the action of the enzyme aldehyde dehydrogenase, mitochondrial. In humans, 5-hydroxyindoleacetaldehyde is involved in the tryptophan metabolism pathway. Outside of the human body, 5-hydroxyindoleacetaldehyde can be found in a number of food items such as jute, napa cabbage, rosemary, and pummelo. This makes 5-hydroxyindoleacetaldehyde a potential biomarker for the consumption of these food products.; (5-hydroxyindol-3-yl)acetaldehyde is an aldehyde that is acetaldehyde substituted by a 5-hydroxyindol-3-yl group. It has a role as a mouse metabolite and a human metabolite. It is a member of hydroxyindoles and an indoleacetaldehyde.
• Synonyms: 5-Hydroxy-Indole-3-acetaldehyde; 5-Hydroxyindole-3-acetaldehyde; 5-Hydroxytryptaldehyde
• PubChem Compound: 74688
• Last Modified: Nov 11 2021